molecular formula C24H28N2O12 B2468531 [3-Acetamido-4,5-diacetyloxy-6-(acetyloxymethyl)oxan-2-yl] 3-(2-oxo-1,3-benzoxazol-3-yl)propanoate CAS No. 1030605-33-4

[3-Acetamido-4,5-diacetyloxy-6-(acetyloxymethyl)oxan-2-yl] 3-(2-oxo-1,3-benzoxazol-3-yl)propanoate

Cat. No. B2468531
CAS RN: 1030605-33-4
M. Wt: 536.49
InChI Key: MBDAOCPHGJLRDG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

[3-Acetamido-4,5-diacetyloxy-6-(acetyloxymethyl)oxan-2-yl] 3-(2-oxo-1,3-benzoxazol-3-yl)propanoate is a useful research compound. Its molecular formula is C24H28N2O12 and its molecular weight is 536.49. The purity is usually 95%.
BenchChem offers high-quality [3-Acetamido-4,5-diacetyloxy-6-(acetyloxymethyl)oxan-2-yl] 3-(2-oxo-1,3-benzoxazol-3-yl)propanoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [3-Acetamido-4,5-diacetyloxy-6-(acetyloxymethyl)oxan-2-yl] 3-(2-oxo-1,3-benzoxazol-3-yl)propanoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

  • Novel Synthesis Approaches : The compound's structure, which features benzoxazole and oxan-2-yl groups, shares similarities with derivatives that have been synthesized for various biological activities. For instance, novel 3-(2-oxo-2H-benzo[b][1,4]oxazin-3-yl)propanoates have been synthesized from 2-aminophenols and shown activity against Candida albicans, indicating a potential pathway for antimicrobial applications (Hachama et al., 2013).

  • Antitumor Activities : The structure's similarity to compounds synthesized for antitumor activity, such as those derived from L-tyrosine methyl ester, suggests potential in cancer research. Compounds with related structures have demonstrated selective antitumor activities, where configuration plays a significant role in their efficacy (Xiong Jing, 2011).

Antioxidant and Anti-Inflammatory Properties

  • Antioxidant Activity : Coumarin derivatives, sharing a structural resemblance to the oxan-2-yl and benzoxazole components, have been synthesized and evaluated for antioxidant activity, suggesting the potential for the compound to serve as a basis for antioxidant agents (Kadhum et al., 2011).

  • Anti-Inflammatory Evaluation : The synthesis of derivatives with benzoxazole and acetamido groups has been linked to anti-inflammatory properties. This is supported by the evaluation of similar structures for their anti-inflammatory activity, indicating potential therapeutic applications for the compound in inflammation-related disorders (Nikalje, 2014).

Chemical Transformations and Synthesis

  • Chemoselective Hydroxymethylation : The compound's structural components are conducive to novel chemical transformations, such as a chemoselective hydroxymethylation route that has been explored for similar structures. This demonstrates the compound's potential as a precursor in synthetic organic chemistry, facilitating the synthesis of novel pharmacologically relevant molecules (Krishnaraj & Muthusubramanian, 2012).

properties

IUPAC Name

[3-acetamido-4,5-diacetyloxy-6-(acetyloxymethyl)oxan-2-yl] 3-(2-oxo-1,3-benzoxazol-3-yl)propanoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H28N2O12/c1-12(27)25-20-22(35-15(4)30)21(34-14(3)29)18(11-33-13(2)28)36-23(20)38-19(31)9-10-26-16-7-5-6-8-17(16)37-24(26)32/h5-8,18,20-23H,9-11H2,1-4H3,(H,25,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MBDAOCPHGJLRDG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)NC1C(C(C(OC1OC(=O)CCN2C3=CC=CC=C3OC2=O)COC(=O)C)OC(=O)C)OC(=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H28N2O12
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

536.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

[3-Acetamido-4,5-diacetyloxy-6-(acetyloxymethyl)oxan-2-yl] 3-(2-oxo-1,3-benzoxazol-3-yl)propanoate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.